Cas no 17281-59-3 (N-(Cyanomethyl)pyridinium Chloride)

• Product Name: N-(Cyanomethyl)pyridinium Chloride
• CAS No: 17281-59-3
• MF: C₇H₇ClN₂
• MW: 154.596880197525
• CID: 87821
• PubChem ID: 87565908
• Update Time: 2025-08-02

N-(Cyanomethyl)pyridinium Chloride Chemical and Physical Properties

Names and Identifiers

• N-(Cyanomethyl)pyridinium chloride
• 1-(Cyanomethyl)pyridinium Chloride
• 2-pyridin-1-ium-1-ylacetonitrile,chloride
• I-Cyanomethylpyridinium Chloride
• N-(Cyanomethyl)pyridinium chloride, 97+%
• 1-(cyanomethyl)pyridin-1-ium chloride
• cyanomethylpyridinium chloride
• NSC296121
• VZ32977
• 2-pyridin-1-ium-1-ylacetonitrile;chloride
• 2-pyridin-1-ium-1-ylacetonitrile chloride
• 2-pyridin-1-ium-1-ylethanenitrile chloride
• NSC 296121
• 1-(cyanomethyl)pyridin-1-iumchloride
• AKOS015833112
• SCHEMBL2207314
• FT-0629274
• BS-53188
• MFCD00031933
• EINECS 241-312-9
• NS00051197
• NSC-296121
• CS-0196859
• 1-(Cyanomethyl)pyridinium chloride, 97%
• J-010851
• D89308
• 17281-59-3
• SB52298
• A811447
• DTXSID60938214
• HEJOROWXIWLCMS-UHFFFAOYSA-M
• DB-043914
• N-(Cyanomethyl)pyridinium Chloride

• MDL： MFCD00031933
• Inchi： 1S/C7H7N2.ClH/c8-4-7-9-5-2-1-3-6-9;/h1-3,5-6H,7H2;1H/q+1;/p-1
• InChI Key： HEJOROWXIWLCMS-UHFFFAOYSA-M
• SMILES： [Cl-].[N+]1(C=CC=CC=1)CC#N
• BRN： 3728392

Computed Properties

• Exact Mass: 154.03000
• Monoisotopic Mass: 154.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 116
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 27.7
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: Uncertain
• Density: g/cm3
• Melting Point: 167-170 °C(lit.)
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• PSA: 27.67000
• LogP: -2.49832
• Solubility: Uncertain

N-(Cyanomethyl)pyridinium Chloride Security Information

• Symbol:
• Prompt：dangerous
• Hazard Statement： H301+H311+H331-H315-H319
• Warning Statement： P261-P264-P270-P271-P280-P301+P310+P330-P302+P352+P312+P361+P364-P304+P340+P311-P305+P351+P338+P337+P313-P403+P233-P405-P501
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36
• Hazardous Material Identification：
• Safety Term：6.1
• Packing Group：III
• Risk Phrases：R20/21/22; R36/37/38
• HazardClass：6.1
• PackingGroup：III

Additional information on N-(Cyanomethyl)pyridinium Chloride

Exploring N-(Cyanomethyl)pyridinium Chloride (CAS No. 17281-59-3): Properties, Applications, and Industry Insights

N-(Cyanomethyl)pyridinium Chloride (CAS No. 17281-59-3) is a specialized organic compound gaining attention in pharmaceutical and chemical research due to its unique molecular structure. This quaternary ammonium salt features a pyridinium core linked to a cyanomethyl group, making it a versatile intermediate for synthesizing bioactive molecules. Its CAS number 17281-59-3 serves as a critical identifier for researchers seeking high-purity reagents.

Recent interest in N-(Cyanomethyl)pyridinium Chloride has surged alongside advancements in heterocyclic chemistry and drug discovery. Laboratories prioritize this compound for its role in constructing nitrogen-containing scaffolds, a hot topic in developing kinase inhibitors and antimicrobial agents. The cyanomethyl moiety offers reactivity that aligns with modern click chemistry approaches, addressing demand for efficient conjugation strategies.

From a synthetic perspective, CAS 17281-59-3 demonstrates excellent solubility in polar solvents like water and methanol, a property frequently queried in chemical forums. This characteristic enables its use in aqueous-phase reactions, reducing reliance on organic solvents - a key consideration for green chemistry initiatives. Analytical studies confirm stability under standard storage conditions (2-8°C), though precautions against moisture are recommended.

The compound's pyridinium chloride structure contributes to its application in catalytic systems and ionic liquids, areas generating substantial academic interest. Patent analyses reveal growing utilization in electrochemical sensors, where its redox-active properties enhance signal transduction. These applications respond to industry needs for high-performance materials in diagnostics and energy storage solutions.

Quality specifications for N-(Cyanomethyl)pyridinium Chloride typically require ≥98% purity (HPLC), with particular attention to residual solvent levels. Chromatographic methods for analysis are frequently discussed in research publications, reflecting user concerns about batch-to-batch consistency. Leading suppliers now provide comprehensive spectroscopic data (1H NMR, FT-IR) and certificates of analysis to meet rigorous research standards.

Emerging applications leverage the compound's zwitterionic character in bioconjugation techniques. This aligns with trending searches for protein modification reagents and biocompatible linkers. The cyanomethyl-pyridinium combination creates unique electronic effects that facilitate selective reactions under mild conditions, a feature highlighted in recent medicinal chemistry literature.

Handling CAS 17281-59-3 requires standard laboratory precautions, with material safety data sheets emphasizing proper personal protective equipment. While not classified as hazardous under normal use, researchers often inquire about compatibility with common reagents - a consideration addressed through detailed technical bulletins from manufacturers.

The commercial availability of N-(Cyanomethyl)pyridinium Chloride has expanded significantly, with procurement options ranging from milligram-scale for exploratory research to kilogram quantities for process development. Pricing trends reflect growing adoption, with cost-per-gram decreasing as production scales increase to meet industrial demand.

Future research directions may explore the compound's potential in supramolecular chemistry and smart materials, areas generating substantial scientific discourse. The distinctive cationic nature of the pyridinium ring combined with the cyanomethyl group's versatility positions this molecule as a valuable building block for next-generation functional materials.